Cas no 113806-06-7 ((E)-Olopatadine)

• Product Name: (E)-Olopatadine
• CAS No: 113806-06-7
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 2449782
• PubChem ID: 5284599
• Update Time: 2025-09-22

(E)-Olopatadine Chemical and Physical Properties

Names and Identifiers

• (E)-Olopatadine
• 2-[(11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetic acid
• (11E)-
• (E)-2-(11-(3-(dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid
• BDBM50002093
• SCHEMBL1649764
• Opatanol (TN)
• KU3MJP076O
• Q27891699
• ZINC00897253
• Dibenz(b,E)oxepin-2-acetic acid, 11-(3-(dimethylamino)propylidene)-6,11-dihydro-, (11E)-
• [11-(3-Dimethylamino-propylidene)-6,11-dihydro-dibenzo[b,e]oxepin-2-yl]-acetic acid
• AC1NR4QV
• Olopatadine hydrochloride impurity, olopatadine E-isomer- [USP]
• NCGC00164623-01
• {(11E)-11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-2-yl}acetic acid
• SCHEMBL4669
• BRD-K06625472-003-01-6
• 11-((E)-3-(Dimethylamino)propylidene)-6,11-dihydrodibenz(b,E)oxepin-2-acetic acid
• 113806-06-7
• CHEMBL65699
• 113805-63-3
• Olopatadine, (E)-
• Olopatadine E-isomer
• UNII-KU3MJP076O
• OLOPATADINE HYDROCHLORIDE IMPURITY, OLOPATADINE E-ISOMER- [USP IMPURITY]
• CHEBI:7769
• DTXSID20150556
• 2-(11-(3-(Dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid

• Inchi： 1S/C21H23NO3/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24)/b18-8+
• InChI Key： JBIMVDZLSHOPLA-QGMBQPNBSA-N
• SMILES： O1CC2C=CC=CC=2/C(=C\CCN(C)C)/C2C=C(CC(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 337.16800
• Monoisotopic Mass: 337.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 3.58950